Cas no 1807240-25-0 (Ethyl 2-chloro-3-cyano-5-methoxybenzoate)

• Product Name: Ethyl 2-chloro-3-cyano-5-methoxybenzoate
• CAS No: 1807240-25-0
• MF: C₁₁H₁₀ClNO₃
• MW: 239.655002117157
• CID: 4947709
• Update Time: 2025-07-18

Ethyl 2-chloro-3-cyano-5-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-chloro-3-cyano-5-methoxybenzoate

• Inchi： 1S/C11H10ClNO3/c1-3-16-11(14)9-5-8(15-2)4-7(6-13)10(9)12/h4-5H,3H2,1-2H3
• InChI Key： CGXJPYQFLCPIPG-UHFFFAOYSA-N
• SMILES： ClC1=C(C#N)C=C(C=C1C(=O)OCC)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 299
• XLogP3: 2.5
• Topological Polar Surface Area: 59.3

Additional information on Ethyl 2-chloro-3-cyano-5-methoxybenzoate

Research Brief on Ethyl 2-chloro-3-cyano-5-methoxybenzoate (CAS: 1807240-25-0) in Chemical Biology and Pharmaceutical Applications

Ethyl 2-chloro-3-cyano-5-methoxybenzoate (CAS: 1807240-25-0) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This ester derivative, characterized by its chloro, cyano, and methoxy functional groups, serves as a versatile intermediate in the synthesis of biologically active molecules. Recent studies have highlighted its potential in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility as a key building block for the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The researchers utilized Ethyl 2-chloro-3-cyano-5-methoxybenzoate as a starting material to develop a series of potent and selective BTK inhibitors with improved pharmacokinetic properties. The electron-withdrawing groups on the aromatic ring were found to significantly influence the binding affinity to the target protein.

In the field of antimicrobial research, a recent publication in Bioorganic & Medicinal Chemistry Letters (2024) reported the use of this compound in the development of new quinolone derivatives. The structural features of Ethyl 2-chloro-3-cyano-5-methoxybenzoate, particularly the cyano group at the 3-position, were shown to enhance the compounds' ability to penetrate bacterial cell walls, resulting in improved activity against drug-resistant strains of Staphylococcus aureus.

The compound's synthetic versatility was further demonstrated in a 2024 study focusing on the development of fluorescent probes for cellular imaging. Researchers modified the ester group of Ethyl 2-chloro-3-cyano-5-methoxybenzoate to create a series of environment-sensitive fluorophores that could be used to monitor intracellular pH changes. The chloro and cyano substituents were found to play crucial roles in modulating the fluorescence properties of the resulting probes.

From a chemical perspective, recent advances in the large-scale synthesis of Ethyl 2-chloro-3-cyano-5-methoxybenzoate have been reported. A 2023 patent application described an optimized synthetic route that improved the overall yield from 65% to 89% while reducing the generation of hazardous byproducts. This development is particularly significant for the compound's potential industrial applications in pharmaceutical manufacturing.

Ongoing research continues to explore the potential of Ethyl 2-chloro-3-cyano-5-methoxybenzoate in various therapeutic areas. Current investigations include its use in the development of antiviral agents targeting RNA-dependent RNA polymerases and its application in the synthesis of PROTAC (Proteolysis Targeting Chimera) molecules for targeted protein degradation. The compound's unique structural features make it particularly suitable for these applications, as evidenced by preliminary results presented at recent scientific conferences.

In conclusion, Ethyl 2-chloro-3-cyano-5-methoxybenzoate (CAS: 1807240-25-0) represents a valuable chemical building block with diverse applications in medicinal chemistry and chemical biology. Its continued investigation promises to yield new therapeutic candidates and research tools that could address significant unmet medical needs. Future research directions may focus on expanding its utility in targeted drug delivery systems and as a scaffold for the development of covalent inhibitors.